Cas no 52023-94-6 (3-isothiocyanato-2-methoxypyridine)

• Product Name: 3-isothiocyanato-2-methoxypyridine
• CAS No: 52023-94-6
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• CID: 1113399
• PubChem ID: 54488089
• Update Time: 2025-10-09

3-isothiocyanato-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-isothiocyanato-2-methoxy-Pyridine
• 3-isothiocyanato-2-methoxypyridine
• XTUAFLZKZLLDNU-UHFFFAOYSA-N
• (1R,2S)-1-methoxy-N-(4-(2-methoxy-3-pyridinyl)-5-(6-methoxy-2-pyridinyl)-4H-
• 52023-94-6
• SCHEMBL2828117
• DB-183537
• MFCD18803414
• BDBM360403
• starbld0036438
• CCA02394
• DTXSID901297102
• G47164
• US10221162, Example 741.0
• SY328426
• EN300-1725900

• Inchi： 1S/C7H6N2OS/c1-10-7-6(9-5-11)3-2-4-8-7/h2-4H,1H3
• InChI Key： XTUAFLZKZLLDNU-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC=CN=C1OC

Computed Properties

• Exact Mass: 166.02008399g/mol
• Monoisotopic Mass: 166.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-isothiocyanato-2-methoxypyridine

Recent Advances in the Application of 3-Isothiocyanato-2-methoxypyridine (CAS: 52023-94-6) in Chemical Biology and Pharmaceutical Research

3-Isothiocyanato-2-methoxypyridine (CAS: 52023-94-6) is a versatile chemical compound that has garnered significant attention in recent years due to its unique reactivity and potential applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by the presence of an isothiocyanate functional group and a methoxy substituent on a pyridine ring, serves as a valuable building block for the synthesis of diverse bioactive molecules. Recent studies have explored its utility in drug discovery, bioconjugation, and targeted protein modification, highlighting its growing importance in the field.

A key area of research involving 3-isothiocyanato-2-methoxypyridine focuses on its role as a reactive handle for bioconjugation. The isothiocyanate group readily reacts with primary amines under mild conditions, forming stable thiourea linkages. This property has been exploited in the development of antibody-drug conjugates (ADCs), where the compound serves as a linker to connect cytotoxic payloads to monoclonal antibodies. Recent work by Zhang et al. (2023) demonstrated the superior stability of conjugates formed using this reagent compared to traditional succinimide-based linkers, particularly in physiological conditions.

In medicinal chemistry, 3-isothiocyanato-2-methoxypyridine has emerged as a privileged scaffold for the design of kinase inhibitors. The methoxy group at the 2-position of the pyridine ring appears to contribute to favorable binding interactions with various kinase ATP-binding sites. A 2024 study published in the Journal of Medicinal Chemistry reported a series of novel EGFR inhibitors derived from this scaffold, showing promising activity against resistant mutant forms of the kinase. The isothiocyanate functionality in these compounds was strategically employed for covalent binding to a non-catalytic cysteine residue, potentially overcoming common resistance mechanisms.

Recent advances in chemical biology have utilized 52023-94-6 as a tool for protein labeling and activity-based protein profiling (ABPP). The compound's ability to selectively modify cysteine residues has been harnessed to develop new probes for studying enzyme activity in complex biological systems. A notable application appeared in Nature Chemical Biology (2023), where researchers created a suite of activity-based probes based on 3-isothiocyanato-2-methoxypyridine to map the activity landscape of deubiquitinating enzymes in cancer cells.

The synthetic utility of 3-isothiocyanato-2-methoxypyridine has also been expanded through recent methodological developments. A 2024 ACS Catalysis paper described a novel photocatalytic method for the late-stage functionalization of this scaffold, enabling the efficient introduction of diverse substituents while preserving the reactive isothiocyanate group. This advancement significantly broadens the structural diversity accessible from this versatile building block.

From a safety and pharmacokinetic perspective, recent studies have investigated the metabolic fate of compounds containing the 3-isothiocyanato-2-methoxypyridine moiety. Research published in Drug Metabolism and Disposition (2023) revealed that the isothiocyanate group undergoes conjugation with glutathione in vivo, which may influence both the toxicity profile and distribution characteristics of derived compounds. These findings are crucial for the rational design of drug candidates incorporating this structural motif.

Looking forward, the unique properties of 3-isothiocyanato-2-methoxypyridine (52023-94-6) position it as a valuable tool for continued innovation in chemical biology and drug discovery. Current research directions include the development of next-generation covalent inhibitors, advanced bioconjugation strategies, and novel chemical probes for biological target identification. As synthetic methodologies continue to evolve and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in addressing challenging therapeutic targets.